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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

Cat. No.: B1618612 Get Quote

In the landscape of industrial and research solvents, the selection of an appropriate solvent is

paramount to the success of chemical reactions, formulations, and purification processes. This

guide provides a comparative overview of two branched-chain alcohols: 6-Ethyl-3-decanol and

the widely used 2-ethylhexanol. This comparison aims to assist researchers, scientists, and

drug development professionals in making informed decisions by presenting available

physicochemical data and highlighting areas where further experimental investigation is

required.

Physicochemical Properties: A Head-to-Head
Comparison
A summary of the key physical and chemical properties of 6-Ethyl-3-decanol and 2-

ethylhexanol is presented below. These properties are fundamental in determining the potential

applications and performance of a solvent.
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Property 6-Ethyl-3-decanol 2-ethylhexanol

Molecular Formula C₁₂H₂₆O[1][2] C₈H₁₈O[3]

Molecular Weight 186.34 g/mol [1][4] 130.23 g/mol [3][5]

Boiling Point 239.2 °C at 760 mmHg[4] 183-185 °C[6]

Density 0.828 g/cm³[4] 0.832 - 0.834 g/cm³ at 20 °C[6]

Water Solubility

Log10 of Water solubility in

mol/l: -3.98 (Crippen

Calculated Property)[7]

Poorly soluble in water[3]

LogP (Octanol/Water Partition

Coefficient)

3.754 (Crippen Calculated

Property)[7]
2.721[3]

CAS Number 19780-31-5[1][2][4] 104-76-7[3][5]

2-ethylhexanol: A Well-Characterized and Versatile
Solvent
2-ethylhexanol is a branched, eight-carbon alcohol that is extensively used across various

industries.[3] It is a colorless liquid with low volatility and is soluble in most organic solvents.[3]

Its primary applications include its use as a precursor for the production of plasticizers, such as

di(2-ethylhexyl) phthalate (DEHP), which are essential for manufacturing flexible PVC products.

[6]

In the pharmaceutical and medical fields, 2-ethylhexanol serves as a solvent in the synthesis of

active pharmaceutical ingredients (APIs) and as an extraction agent for the purification of

pharmaceutical compounds.[8] Its high purity and low water content contribute to the stability of

medical formulations.

6-Ethyl-3-decanol: An Unexplored Alternative
In stark contrast to the wealth of information available for 2-ethylhexanol, 6-Ethyl-3-decanol
remains a largely uncharacterized compound in terms of its solvent properties and applications.

The available data is primarily limited to its basic physicochemical properties, as listed in
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chemical databases.[1][2][4][7] There is a notable absence of published experimental studies,

solubility data, or performance comparisons against other solvents in the scientific literature.

The higher molecular weight and boiling point of 6-Ethyl-3-decanol, when compared to 2-

ethylhexanol, suggest it may have even lower volatility, which could be advantageous in certain

applications where slow evaporation rates are desired. Its higher LogP value also indicates a

greater lipophilicity, which might influence its solvency for nonpolar compounds. However,

without experimental data, these remain theoretical considerations.

Experimental Protocols: A General Framework for
Solvent Evaluation
Due to the lack of specific experimental data for 6-Ethyl-3-decanol, a detailed comparative

experimental protocol cannot be provided. However, a general workflow for evaluating the

performance of a novel solvent like 6-Ethyl-3-decanol against an established one like 2-

ethylhexanol is outlined below.

General Experimental Workflow for Solvent Performance
Evaluation
Caption: General Workflow for Solvent Performance Evaluation

Conclusion
While 2-ethylhexanol is a well-established solvent with a broad range of applications and a

wealth of supporting data, 6-Ethyl-3-decanol remains a compound with unexplored potential.

Based on its molecular structure, it may offer different solvency characteristics, potentially

providing advantages in specific applications. However, a comprehensive experimental

evaluation is necessary to determine its efficacy as a solvent and to enable a meaningful

comparison with industry standards like 2-ethylhexanol. The lack of available data on 6-Ethyl-
3-decanol underscores an opportunity for further research to expand the toolkit of solvents

available to scientists and engineers in the pharmaceutical and chemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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